Cas no 881588-84-7 (Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate)

• Product Name: Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate
• CAS No: 881588-84-7
• MF: C₁₄H₁₇BrO₅
• MW: 345.185784101486
• MDL: MFCD08558432
• CID: 3060009
• PubChem ID: 19616864
• Update Time: 2025-10-23

Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate
• 881588-84-7
• Z905059988
• STK350637
• GKB58884
• BBL040542
• EN300-230563
• AKOS000313274
• CS-0299335

• MDL： MFCD08558432
• Inchi： 1S/C14H17BrO5/c1-4-18-12-7-10(8-16)6-11(15)13(12)20-9(3)14(17)19-5-2/h6-9H,4-5H2,1-3H3
• InChI Key： VAWNVZAPLXKIKL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OC(C(=O)OCC)C)OCC

Computed Properties

• Exact Mass: 344.02594Da
• Monoisotopic Mass: 344.02594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Additional information on Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate

Research Brief on Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate (CAS: 881588-84-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate (CAS: 881588-84-7) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-ethoxy-formylphenoxypropanoate structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate as a key precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The research demonstrated that derivatives of this compound exhibited selective inhibition of specific kinase pathways involved in tumor proliferation, with IC50 values in the low micromolar range. These findings suggest its utility in designing targeted therapies for cancers such as breast and lung adenocarcinoma.

Further investigations into the compound's mechanism of action revealed its ability to modulate reactive oxygen species (ROS) production in cellular models. A 2024 preprint on bioRxiv detailed how Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate derivatives could attenuate oxidative stress in neuronal cells, positioning them as potential candidates for neurodegenerative disease research. The study employed advanced computational docking simulations to predict binding affinities with antioxidant enzymes, corroborated by in vitro assays.

From a synthetic chemistry perspective, recent advancements in the scalable production of 881588-84-7 have been reported. A patent application (WO2023/154672) disclosed an optimized three-step synthesis route with improved yield (78%) and purity (>99%), utilizing green chemistry principles. This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development pipelines.

The safety profile of Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate has also been systematically evaluated. Acute toxicity studies in rodent models (LD50 > 500 mg/kg) and genotoxicity assessments (Ames test negative) support its further development as a pharmaceutical intermediate. However, researchers caution that specific derivatives may require individual toxicological evaluation due to potential structure-activity relationship variations.

Emerging applications extend beyond traditional drug discovery. A 2024 publication in ACS Chemical Biology demonstrated the compound's utility in chemical probe development for studying protein-protein interactions. The bromo and formyl functional groups allow for selective bioconjugation, enabling the creation of activity-based protein profiling reagents. This opens new avenues for target identification and validation in complex biological systems.

In conclusion, Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate (881588-84-7) represents a promising chemical scaffold with multifaceted applications in medicinal chemistry and chemical biology. Ongoing research continues to uncover its potential in addressing unmet medical needs, while improved synthetic methods enhance its accessibility for scientific investigation. Future directions may focus on structure optimization to improve pharmacokinetic properties and expand therapeutic indications.